4-Chloro-5,8-difluoro-2-methyl-quinoline

• CAS RN: 288151-28-0
• Molecular Formula: C10H6ClF2N
• Molecular Weight: 213.61 g/mol
• IUPAC Name: 4-chloro-5,8-difluoro-2-methylquinoline
• InChI: InChI=1S/C10H6ClF2N/c1-5-4-6(11)9-7(12)2-3-8(13)10(9)14-5/h2-4H,1H3
• InChI Key: WIPKMSXTBJSQHG-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=CC(=C2C(=C1)Cl)F)F

Description

4-Chloro-5,8-difluoro-2-methyl-quinoline is a useful research compound. Its molecular formula is C10H6ClF2N and its molecular weight is 213.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxy-5,8-difluoro-2-methylquinoline (5.4 g) in phosphoryl chloride (60 ml) was boiled for 4 h. The mixture was cooled to room temperature, excess phosphoryl chloride removed at reduced pressure, the residue dissolved in ethyl acetate, washed with sodium hydrogen carbonate, dried (Na2SO4) and solvent removed at reduced pressure. The title compound (5.35 g) was isolated as a brown powder. (Method B). 1H NMR δ: 2.61 (3H, s), 7.46 (1H, m), 7.66 (1H, m), 7.81 (1H, s).